Cas no 2229175-17-9 (3-amino-2-2-(dimethylamino)pyridin-3-ylpropanoic acid)

• Product Name: 3-amino-2-2-(dimethylamino)pyridin-3-ylpropanoic acid
• CAS No: 2229175-17-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6571468
• PubChem ID: 165765182
• Update Time: 2025-11-01

3-amino-2-2-(dimethylamino)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(dimethylamino)pyridin-3-ylpropanoic acid
• 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid
• EN300-1743349
• 2229175-17-9

• Inchi： 1S/C10H15N3O2/c1-13(2)9-7(4-3-5-12-9)8(6-11)10(14)15/h3-5,8H,6,11H2,1-2H3,(H,14,15)
• InChI Key： NEDBSPRKQZTYMB-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-amino-2-2-(dimethylamino)pyridin-3-ylpropanoic acid

Comprehensive Overview of 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid (CAS No. 2229175-17-9)

The compound 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid (CAS No. 2229175-17-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring substituted with a dimethylamino group and an amino acid side chain, makes it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in enzyme inhibition, receptor modulation, and peptide synthesis. The compound's molecular formula and structural properties align with modern trends in small-molecule therapeutics, a hot topic in the pharmaceutical industry.

In recent years, the demand for custom synthetic intermediates like 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound's CAS No. 2229175-17-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its amino acid moiety also ties into the growing interest in bioactive peptides and prodrug design, areas where researchers seek to improve drug delivery and bioavailability. The integration of computational modeling tools has further accelerated its study, addressing common queries about its binding affinity and metabolic stability.

From a synthetic perspective, 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid exemplifies the convergence of heterocyclic chemistry and amino acid derivatives. Its pyridine core is a hallmark of many FDA-approved drugs, making it a focal point for structure-activity relationship (SAR) studies. Laboratories often explore its regioselective functionalization to optimize pharmacokinetic profiles, a trend driven by the need for targeted therapies. The compound's solubility and stability under physiological conditions are also critical parameters, frequently discussed in forums on drug formulation.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like CAS No. 2229175-17-9. Machine learning models often train on datasets featuring such nitrogen-rich heterocycles to predict bioactivity and toxicity. This aligns with user searches on "pyridine derivatives in drug design" and "amino acid-based therapeutics", underscoring the compound's interdisciplinary appeal. Additionally, its potential role in neurological research—given the dimethylamino group's resemblance to neurotransmitters—has sparked discussions in neuroscience communities.

Quality control and analytical characterization of 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid are equally vital. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a topic frequently queried by contract research organizations (CROs). The compound's spectral data and chromatographic behavior are often shared in open-access databases, supporting reproducible research—a key concern in modern science.

In summary, 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propanoic acid (CAS No. 2229175-17-9) represents a nexus of pharmaceutical innovation and academic inquiry. Its multifaceted applications, from drug development to biochemical probes, ensure its continued prominence in scientific literature and industrial pipelines. As the field evolves, this compound will likely remain a staple in discussions about next-generation therapeutics and precision medicine.